Cas no 2166790-07-2 (2-oxo-2-2-(trifluoromethyl)pyridin-3-ylacetic acid)

• Product Name: 2-oxo-2-2-(trifluoromethyl)pyridin-3-ylacetic acid
• CAS No: 2166790-07-2
• MF: C₈H₄F₃NO₃
• MW: 219.117472648621
• CID: 6398045
• PubChem ID: 145711189
• Update Time: 2025-10-15

2-oxo-2-2-(trifluoromethyl)pyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-2-(trifluoromethyl)pyridin-3-ylacetic acid
• α-Oxo-2-(trifluoromethyl)-3-pyridineacetic acid
• 2-oxo-2-[2-(trifluoromethyl)pyridin-3-yl]acetic acid
• 2-Oxo-2-(2-(trifluoromethyl)pyridin-3-yl)aceticacid
• 2-Oxo-2-(2-(trifluoromethyl)pyridin-3-yl)acetic acid
• 2166790-07-2
• EN300-1963776

• Inchi： 1S/C8H4F3NO3/c9-8(10,11)6-4(2-1-3-12-6)5(13)7(14)15/h1-3H,(H,14,15)
• InChI Key： UWOHTHYSYAVFGN-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1C(=O)C(=O)O)(F)(F)F

Computed Properties

• Exact Mass: 219.01432748g/mol
• Monoisotopic Mass: 219.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-oxo-2-2-(trifluoromethyl)pyridin-3-ylacetic acid

Comprehensive Overview of 2-oxo-2-[2-(trifluoromethyl)pyridin-3-yl]acetic acid (CAS No. 2166790-07-2)

2-oxo-2-[2-(trifluoromethyl)pyridin-3-yl]acetic acid (CAS No. 2166790-07-2) is a specialized trifluoromethyl-substituted pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its keto-acid functional group, has garnered attention due to its unique structural features and potential as a building block in drug discovery. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for designing bioactive molecules targeting enzymes or receptors.

In recent years, the demand for fluorinated compounds like 2-oxo-2-[2-(trifluoromethyl)pyridin-3-yl]acetic acid has surged, driven by their role in developing next-generation therapeutics. Researchers frequently inquire about its synthesis methods, purity standards, and applications in medicinal chemistry. The compound’s CAS No. 2166790-07-2 is often searched alongside terms such as "pyridine carboxylic acid derivatives" and "trifluoromethyl heterocycles," reflecting its niche yet growing relevance in scientific databases.

The physicochemical properties of this compound, including its solubility in organic solvents and melting point, are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity. Notably, its acidic proton allows for further functionalization, enabling the creation of amides or esters for structure-activity relationship (SAR) studies. Such versatility aligns with current trends in fragment-based drug design, where small molecules serve as scaffolds for optimizing pharmacokinetic profiles.

From an industrial perspective, 2-oxo-2-[2-(trifluoromethyl)pyridin-3-yl]acetic acid is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or oxidation of precursor alcohols. Environmental and regulatory considerations have prompted innovations in green chemistry approaches, such as solvent-free reactions or catalytic recycling. These advancements address the increasing focus on sustainable chemical manufacturing, a topic frequently queried in academic and industrial forums.

In summary, CAS No. 2166790-07-2 represents a pivotal fluorinated pyridine scaffold with broad utility in life sciences. Its integration into high-throughput screening libraries and peptidomimetic designs underscores its importance. As research into targeted therapies and precision agriculture expands, this compound’s role is poised to grow, making it a subject of enduring interest for chemists and biologists alike.